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Compound of Interest

Compound Name: 1-Chloro-2-iodotetrafluoroethane

Cat. No.: B1584091 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 1-
Chloro-2-iodotetrafluoroethane (CAS No. 421-78-3). As a halogenated hydrocarbon, this

compound requires meticulous handling and disposal to ensure laboratory safety, regulatory

compliance, and environmental protection. This document is intended for researchers,

scientists, and drug development professionals who handle this chemical.

Core Principles: Understanding the Hazard
1-Chloro-2-iodotetrafluoroethane is a compound with significant health and environmental

hazards. Proper disposal is not merely a procedural task but a critical component of

responsible chemical management. The primary reasons for its stringent disposal protocols are

rooted in its chemical properties and regulatory classification.

Toxicological Profile: The compound is classified as harmful or toxic through multiple exposure

routes.[1][2] Inhalation, skin contact, and ingestion can lead to adverse health effects, including

skin and eye irritation.[3] Furthermore, it is suspected of being a carcinogen.

Environmental Impact: As a halogenated hydrocarbon containing chlorine, fluorine, and iodine,

this compound has the potential to contribute to environmental damage. Halogenated

compounds are known for their impact on the stratospheric ozone layer and their role as

greenhouse gases.[4][5][6] Although specific data for this exact compound is less prevalent

than for common anesthetics like halothane, the principles governing halogenated

hydrocarbons apply.[7][8] Disposal via standard means is prohibited to prevent environmental

release.[9][10]
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Chemical Reactivity: During thermal decomposition, such as in a fire or improper incineration,

1-chloro-2-iodotetrafluoroethane can release highly toxic and corrosive gases, including

hydrogen chloride, hydrogen fluoride, and hydrogen iodide.[3] This necessitates disposal in

specialized facilities equipped to handle such byproducts.

Summary of Key Chemical Data
Property Value Source

CAS Number 421-78-3 [11]

Molecular Formula C2ClF4I [2]

Molecular Weight 262.37 g/mol [1]

Appearance Liquid [12]

Boiling Point 53 °C [2][12]

Hazard Statements H302, H312, H331, H351

Hazard Class

Toxic if inhaled, Harmful if

swallowed or in contact with

skin, Suspected of causing

cancer

[1]

Pre-Disposal: Waste Segregation and Containment
The foundation of proper disposal begins at the point of waste generation. Contamination of

non-hazardous waste streams with halogenated compounds can dramatically increase

disposal costs and regulatory complexity.

Step 1: Identify and Segregate

Action: Designate a specific waste container exclusively for 1-chloro-2-
iodotetrafluoroethane and other halogenated organic compounds.

Causality: Halogenated waste must be incinerated at high temperatures in specialized

facilities equipped with scrubbers to neutralize the resulting acidic gases (e.g., HCl, HF).[3]
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Mixing it with non-halogenated solvents, which may be recycled or fuel-blended, constitutes

improper disposal and violates regulatory standards.[10][13]

Step 2: Select an Appropriate Waste Container

Action: Use a chemically compatible, leak-proof container with a secure, vapor-tight lid. High-

density polyethylene (HDPE) or glass containers are typically suitable. The container must

be in good condition.

Causality: A tightly sealed container prevents the release of volatile organic vapors into the

laboratory environment, protecting personnel from inhalation exposure and reducing the risk

of fire or reaction.[10][13]

Step 3: Proper Labeling

Action: Immediately label the waste container. The label must include:

The words "Hazardous Waste"

The full chemical name: "Waste 1-Chloro-2-iodotetrafluoroethane"

A list of all components if it is a mixture.

The associated hazard pictograms (e.g., skull and crossbones for toxicity, health hazard).

Causality: Clear, accurate labeling is a legal requirement and is critical for communicating

the hazard to everyone in the laboratory and to the personnel at your institution's

Environmental Health and Safety (EHS) department or the licensed waste disposal company.

[10][14]

The Disposal Workflow: From Lab Bench to Final
Disposition
The following protocol outlines the procedural steps for disposing of 1-chloro-2-
iodotetrafluoroethane waste. This workflow ensures that the waste is managed safely and in

compliance with institutional and federal regulations.
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Disposal Workflow Diagram

In the Laboratory

Administrative & Logistics

Final Disposition

1. Waste Generation
(e.g., unused reagent, reaction byproduct)

2. Segregate Waste
Place in dedicated halogenated waste container.

3. Label Container
'Hazardous Waste', full chemical name, hazards.

4. Store Securely
Keep container closed in a designated, ventilated waste area.

5. Request Pickup
Contact institution's EHS office.

6. Documentation
Complete hazardous waste manifest/log.

7. EHS Collection
Trained personnel remove waste from lab.

8. Final Disposal
Transport to a licensed hazardous waste facility for high-temperature incineration.

Click to download full resolution via product page
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Caption: Workflow for the safe disposal of 1-Chloro-2-iodotetrafluoroethane.

Step-by-Step Protocol
Waste Accumulation: As waste is generated, add it to the correctly labeled, dedicated

halogenated waste container.

Secure Storage: Keep the waste container tightly closed when not in use. Store it in a

designated satellite accumulation area, which should be in a well-ventilated location (like a

fume hood) and away from incompatible materials such as strong oxidizing agents.[3]

Request Disposal: Once the container is full or the waste is no longer being generated,

contact your institution's EHS office (or equivalent department) to schedule a waste pickup.

[14] Do not attempt to dispose of the chemical yourself.

Hand-off to EHS: Follow your institution's specific procedures for waste hand-off. This

typically involves ensuring the container is clean on the outside and the label is legible.

Trained EHS professionals will then transport the waste for consolidation and shipment.

Ultimate Disposal: The waste will be transported to a licensed hazardous waste treatment,

storage, and disposal facility (TSDF). The standard and required method for halogenated

organic compounds is high-temperature incineration with flue gas scrubbing.[3]

Emergency Procedures: Spill Management
In the event of a spill, immediate and correct action is crucial to mitigate exposure and prevent

further contamination.

For Small Spills (manageable by laboratory personnel):

Alert & Evacuate: Alert personnel in the immediate area. Ensure the spill area is well-

ventilated, preferably within a chemical fume hood.[3]

Don PPE: Wear appropriate personal protective equipment, including double nitrile or Viton

gloves, chemical splash goggles, a face shield, and a lab coat.[13][14]

Contain & Absorb: Cover the spill with an inert absorbent material, such as vermiculite, sand,

or a commercial chemical absorbent. Do not use combustible materials like paper towels.[3]
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Collect Waste: Carefully scoop the absorbent material into a designated, sealable container.

Label the container as "Spill Debris with 1-Chloro-2-iodotetrafluoroethane" and dispose of

it as hazardous waste.[14]

Decontaminate: Clean the spill area with soap and water, and collect the cleaning materials

for disposal as hazardous waste.

For Large Spills:

Evacuate Immediately: Evacuate the laboratory and alert others to do the same. If possible,

close the doors to the affected area.

Contact Emergency Services: Call your institution's emergency number and the EHS office

to report the spill. Provide the chemical name, location, and estimated quantity.

Do Not Attempt to Clean: Only personnel with specialized training and equipment for large-

scale hazardous material cleanup should handle the incident.[3]

By adhering to these detailed procedures, you contribute to a safe research environment,

ensure regulatory compliance, and uphold your professional responsibility to protect the

broader environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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